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Compound of Interest

Compound Name: Cyclohexyl acrylate

Cat. No.: B1360113

For immediate release: This document provides essential safety and logistical information for
the proper disposal of cyclohexyl acrylate, ensuring the safety of laboratory personnel and
compliance with environmental regulations. Researchers, scientists, and drug development

professionals should adhere to these procedural guidelines to mitigate risks associated with
this chemical.

Cyclohexyl acrylate is classified as a skin and respiratory irritant and is toxic to aquatic life
with long-lasting effects[1][2]. Therefore, its disposal must be managed by established
protocols for hazardous waste. Improper disposal can lead to environmental contamination and
potential harm to human health.

Personal Protective Equipment (PPE)

Before handling cyclohexyl acrylate for disposal, it is imperative to wear appropriate personal
protective equipment to prevent exposure.
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PPE Category Specific Equipment

) Safety glasses with side shields or a face shield
Eye and Face Protection
should be worn.

Chemical-resistant gloves (e.g., nitrile,
Skin Protection neoprene) and a lab coat or chemical-resistant

suit are required.

If there is a risk of inhalation, a NIOSH/MSHA-

Respiratory Protection ]
approved respirator should be used.

) Closed-toe shoes, preferably chemical-resistant
Foot Protection
boots, are necessary.

Step-by-Step Disposal Procedure

The following steps outline the proper procedure for the disposal of cyclohexyl acrylate waste
in a laboratory setting.

e Segregation and Collection:
o Do not mix cyclohexyl acrylate waste with other waste streams.

o Collect all waste, including contaminated materials like absorbent pads and PPE, in a
dedicated, properly labeled, and sealed container. The container should be made of a
material compatible with cyclohexyl acrylate.

o Labeling:

o Clearly label the waste container with "Hazardous Waste," "Cyclohexyl Acrylate," and the
appropriate hazard pictograms (e.g., irritant, environmentally hazardous).

e Storage:

o Store the sealed waste container in a designated, well-ventilated, and cool hazardous
waste storage area.
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o Ensure the storage area is away from heat, sparks, open flames, and incompatible
materials[1].

e Spill Management:

[¢]

In the event of a spill, contain the liquid with an inert absorbent material such as sand,
earth, or vermiculite[3].

o Do not use combustible materials to absorb the spill.

o Collect the absorbed material and place it in a sealed container for disposal as hazardous
waste[3].

o Avoid allowing the spill to enter drains or waterways[1][3].
e Professional Disposal:

o Arrange for the collection and disposal of the cyclohexyl acrylate waste through a
licensed hazardous waste disposal contractor[3].

o Provide the contractor with the Safety Data Sheet (SDS) for cyclohexyl acrylate to
ensure they have all the necessary information for safe handling and disposal.

o Disposal methods may include incineration in a chemical incinerator equipped with an
afterburner and scrubber[4].

Quantitative Data

The following table summarizes key quantitative data related to the hazards of cyclohexyl

acrylate.
Parameter Value Species
Oral LD50 8,980 ulL/kg Rat
Dermal LD50 2,520 ulL/kg Rabbit
LC50 (Fish) 1.4 - 1.56 mg/L (96h) Pimephales promelas (fathead

minnow)
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Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of

cyclohexyl acrylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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